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Compound of Interest

Compound Name: Cupric chloride hydrate

Cat. No.: B088998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of cupric chloride hydrate
(CuCl₂·2H₂O) in aqueous and organic media. The data presented is intended to support

research and development activities where this compound is utilized.

Introduction
Cupric chloride, in its dihydrate form (CuCl₂·2H₂O), is a blue-green crystalline solid.[1] Its

solubility is a critical parameter in various applications, including as a catalyst in organic

synthesis, as a mordant in dyeing and printing, and in the manufacturing of other chemicals.[2]

[3] Understanding its behavior in different solvents is essential for process optimization,

formulation development, and ensuring desired reaction kinetics.

Quantitative Solubility Data
The solubility of cupric chloride is significantly influenced by the nature of the solvent and the

temperature. The following tables summarize the quantitative solubility data in water and

various organic solvents.

Table 1: Solubility of Cupric Chloride Dihydrate in Water
at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL of Water)

0 70.6[4][5]

25 75.7[1][4]

100 107.9[5][6]

This data indicates a positive correlation between temperature and solubility in water, which is

typical for many inorganic salts.

Table 2: Solubility of Cupric Chloride in Organic
Solvents

Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference(s)

Methanol 15 68 [2][7]

Ethanol 15 53 [2][4]

Acetone - Soluble [7][8]

Diethyl Ether - Slightly Soluble [6][8]

Ethyl Acetate - Moderately Soluble [6][8]

Cupric chloride dihydrate is freely soluble in methanol and ethanol, moderately soluble in

acetone and ethyl acetate, and only slightly soluble in diethyl ether.[6]

Experimental Protocol: Determination of Equilibrium
Solubility
The "shake-flask" method is a widely recognized and reliable technique for determining the

thermodynamic equilibrium solubility of a compound.[9][10] The following protocol outlines the

key steps for determining the solubility of cupric chloride hydrate.

Materials and Equipment
Cupric chloride dihydrate (analytical grade)
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Solvent of interest (e.g., deionized water, ethanol)

Conical flasks with stoppers

Thermostatically controlled water bath or incubator shaker

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrumentation for concentration determination (e.g., UV-Vis spectrophotometer,

Atomic Absorption Spectrometer)

Volumetric glassware

Procedure
Preparation of Supersaturated Solutions: Add an excess amount of cupric chloride dihydrate

to a known volume of the solvent in a conical flask. The excess solid is crucial to ensure that

equilibrium is reached from a state of supersaturation.[9]

Equilibration: Seal the flasks and place them in a thermostatically controlled shaker set to the

desired temperature. Agitate the suspensions for a predetermined period (e.g., 24-48 hours)

to allow the system to reach equilibrium.[9][10] It is advisable to conduct preliminary

experiments to determine the time required to reach equilibrium by taking samples at

different time intervals until the concentration remains constant.[11]

Phase Separation: After equilibration, allow the flasks to stand undisturbed at the same

temperature to let the excess solid settle. Carefully withdraw a sample of the supernatant

using a syringe. Immediately filter the sample through a membrane filter (e.g., 0.45 µm) to

remove any undissolved solid particles. This step is critical to prevent artificially high

solubility readings.

Analysis: Accurately dilute the filtered solution with the solvent to a concentration that falls

within the linear range of the analytical method. Determine the concentration of copper(II)

ions in the diluted solution using a calibrated analytical instrument.
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Calculation: Calculate the solubility of cupric chloride dihydrate in the solvent at the specified

temperature based on the measured concentration and the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the equilibrium solubility determination

protocol.

1. Prepare Supersaturated Solution
(Excess CuCl2·2H2O in Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24-48 hours with agitation)

3. Allow Excess Solid to Settle

4. Sample and Filter Supernatant

5. Dilute Filtrate to Known Volume

6. Analyze Concentration
(e.g., UV-Vis, AAS)

7. Calculate Solubility

Click to download full resolution via product page
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Caption: Workflow for Equilibrium Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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